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Compound of Interest

Compound Name:
Methyl 1-methyl-2-oxopyrrolidine-

3-carboxylate

Cat. No.: B040679 Get Quote

This technical guide provides a comprehensive overview of Methyl 1-methyl-2-
oxopyrrolidine-3-carboxylate, a heterocyclic compound belonging to the pyrrolidone family.

The document is intended for researchers, scientists, and professionals in the field of drug

development and organic chemistry, offering detailed information on its properties, synthesis,

and potential applications based on the broader understanding of related compounds.

Introduction
Methyl 1-methyl-2-oxopyrrolidine-3-carboxylate is a derivative of pyrrolidine, a five-

membered nitrogen-containing heterocycle. The pyrrolidine ring system is a common structural

motif in many biologically important molecules and pharmaceuticals. While the specific

discovery and a detailed historical account of Methyl 1-methyl-2-oxopyrrolidine-3-
carboxylate are not extensively documented in publicly available literature, its structural

features suggest its relevance as a potential intermediate in organic synthesis and as a scaffold

for the development of novel therapeutic agents. Pyrrolidine derivatives have been investigated

for their potential effects on the central nervous system, including anticonvulsant properties.[1]

Physicochemical Properties
A summary of the key physicochemical properties of Methyl 1-methyl-2-oxopyrrolidine-3-
carboxylate is presented in the table below. This data is crucial for its handling,

characterization, and application in experimental settings.
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Property Value Source

Molecular Formula C₇H₁₁NO₃ PubChem[2]

Molecular Weight 157.17 g/mol PubChem[2]

IUPAC Name
methyl 1-methyl-2-

oxopyrrolidine-3-carboxylate
PubChem[2]

CAS Number 114724-98-0 PubChem[2]

Canonical SMILES CN1CCC(C1=O)C(=O)OC PubChem[2]

InChI

InChI=1S/C7H11NO3/c1-8-4-

3-5(6(8)9)7(10)11-2/h5H,3-

4H2,1-2H3

PubChem[2]

InChIKey
NHLKVGYPYLXMBV-

UHFFFAOYSA-N
PubChem[2]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the first synthesis of Methyl 1-methyl-2-
oxopyrrolidine-3-carboxylate is not readily available, a general synthetic strategy can be

inferred from the synthesis of structurally similar compounds. The synthesis of 5-oxopyrrolidine-

3-carboxylic acid derivatives often involves the reaction of a primary amine with itaconic acid or

its derivatives, followed by esterification.

A plausible synthetic pathway for Methyl 1-methyl-2-oxopyrrolidine-3-carboxylate would

likely involve a two-step process:

Formation of the Pyrrolidone Ring: Reaction of methylamine with itaconic acid to form 1-

methyl-5-oxopyrrolidine-3-carboxylic acid.

Esterification: Conversion of the resulting carboxylic acid to its methyl ester using methanol

in the presence of an acid catalyst.

A representative experimental protocol for the synthesis of a related compound, 1-(4-

acetamidophenyl)-5-oxopyrrolidine-3-carboxylic acid, involves reacting N-(4-

aminophenyl)acetamide with itaconic acid in water at reflux.[3] The subsequent esterification
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can be achieved by treating the carboxylic acid with methanol in the presence of a catalytic

amount of sulfuric acid.[3]

General Experimental Workflow for Synthesis

General Synthetic Workflow

Starting Materials
(e.g., Methylamine, Itaconic Acid)

Ring Formation
(Cyclization) 1-methyl-5-oxopyrrolidine-3-carboxylic acid Esterification

(Methanol, Acid Catalyst) Methyl 1-methyl-2-oxopyrrolidine-3-carboxylate

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of Methyl 1-methyl-2-oxopyrrolidine-3-
carboxylate.

Spectroscopic Data
Characterization of Methyl 1-methyl-2-oxopyrrolidine-3-carboxylate would rely on standard

spectroscopic techniques. Although specific spectra for this compound are not provided in the

search results, the expected spectral features can be predicted based on its structure and data

from analogous compounds.

Expected Spectroscopic Features:
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Technique Expected Features

¹H NMR

Signals corresponding to the N-methyl group,

the methyl ester group, and the protons on the

pyrrolidine ring (CH₂ and CH groups). The

chemical shifts and coupling patterns would be

characteristic of the specific substitution pattern.

For a similar compound, 1-(2-hydroxy-5-

methylphenyl)-5-oxopyrrolidine-3-carboxylic

acid, the protons of the COCH₂, CH, and NCH₂

groups appear in the ranges of 2.58–2.68, 3.26–

3.42, and 3.76–3.93 ppm, respectively.[4]

¹³C NMR

Resonances for the carbonyl carbons of the

lactam and the ester, the carbons of the

pyrrolidine ring, and the methyl carbons. In a

related structure, the carbon peaks for COCH₂,

CH, and NCH₂ were observed at 33.74, 36.22,

and 50.98 ppm.[4]

IR Spectroscopy

Characteristic absorption bands for the C=O

stretching vibrations of the lactam and the ester

functional groups.

Mass Spectrometry
A molecular ion peak corresponding to the exact

mass of the compound (157.0739 g/mol ).[2]

Biological Activity and Potential Applications
While there is no specific information on the biological activity of Methyl 1-methyl-2-
oxopyrrolidine-3-carboxylate itself, the broader class of 5-oxopyrrolidine derivatives has

been shown to exhibit a range of biological activities, including antimicrobial and anticancer

properties.[3][4][5] For instance, derivatives of 1-(2-hydroxy-5-methylphenyl)-5-oxopyrrolidine-

3-carboxylic acid have been synthesized and evaluated for their antibacterial activity against

various pathogens.[4][5]

Given its structure, Methyl 1-methyl-2-oxopyrrolidine-3-carboxylate could serve as a

valuable building block in medicinal chemistry for the synthesis of more complex molecules
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with potential therapeutic applications.[1] It can be a lead compound for developing new

medications, particularly those targeting neurological disorders.[1]

Logical Relationship of Compound Class to Potential Activity

Relationship of Compound Class to Potential Biological Activity

Pyrrolidine Derivatives

5-Oxopyrrolidine-3-carboxylic Acid Derivatives CNS Activity

Methyl 1-methyl-2-oxopyrrolidine-3-carboxylate Antimicrobial Activity Anticancer Activity

Intermediate in Drug Discovery

Click to download full resolution via product page

Caption: The relationship between the general class of pyrrolidine derivatives and the potential

applications of the target compound.

Conclusion
Methyl 1-methyl-2-oxopyrrolidine-3-carboxylate is a compound of interest within the family

of pyrrolidine derivatives. Although its specific history is not well-documented, its synthesis can

be reasonably proposed based on established chemical transformations for related structures.

The physicochemical data available provides a solid foundation for its use in a laboratory
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setting. The known biological activities of similar compounds suggest that this molecule could

be a valuable scaffold for the development of new therapeutic agents. Further research into the

synthesis, characterization, and biological evaluation of Methyl 1-methyl-2-oxopyrrolidine-3-
carboxylate is warranted to fully explore its potential in medicinal chemistry and drug

discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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